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Compound of Interest

Compound Name: Mordant Black PV

Cat. No.: B12385984

{ Get Quote

In-Depth Technical Guide to Mordant Black PV

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mordant Black PV, also known as

Mordant Black 9. It details its chemical and physical properties, primary applications, and

relevant experimental protocols, with a focus on its use in analytical chemistry.

Core Chemical and Physical Properties

Mordant Black PV is a monoazo dye that is utilized in both industrial and laboratory settings.

Its utility is derived from its ability to form stable complexes with metal ions.

Identity and Structure

Property

Value

Molecular Formula

C16H11N2NaOeS[1]

Molecular Weight 382.32 g/mol [1]

Mordant Black 9, C.l. 16500, Acid Mordant
Synonyms

Black PV, Chrome Black PV[1]
CAS Number 2052-25-7[1]

Physicochemical Data
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The physicochemical properties of Mordant Black PV are critical to its application in various
methodologies.

Property Value

Appearance Black powder

Soluble in water (forms a bordeaux red
Solubility solution), soluble in ethanol and Cellosolve, and

slightly soluble in acetone.

In concentrated sulfuric acid, it appears purple-
o ] brown to black, which upon dilution turns wine
Behavior in Acids o S )
red. In concentrated nitric acid, it is a red-light

brown.

o An aqueous solution with concentrated sodium
Behavior in Bases . .
hydroxide turns red-wine in color.

Applications in Research and Industry

While Mordant Black PV is extensively used in the textile industry for dyeing natural and
synthetic fibers, its application in analytical chemistry is of particular interest to the scientific
community.

Industrial Applications

The primary industrial use of Mordant Black PV is as a dye for wool, silk, and nylon. It is also
employed in the tinting of leather and in the electrochemical coloring of aluminum. The dye
works in conjunction with a metal salt (a mordant), which acts as a fixing agent to bind the dye
to the fabric, enhancing the color's fastness.

Research Applications

In a laboratory setting, Mordant Black PV and similar mordant dyes are utilized as indicators in
complexometric titrations for the determination of metal ion concentrations. This application is
predicated on the dye's ability to form a colored complex with metal ions.
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Experimental Protocols

The following sections provide detailed methodologies for the primary applications of Mordant
Black PV.

Protocol for Dyeing of Wool Fibers

This protocol outlines a standard laboratory procedure for dyeing wool fibers using Mordant
Black PV with a metal mordant.

Materials:

e Wool fibers

e Mordant Black PV

e Metal salt mordant (e.g., potassium dichromate)
» Acetic acid

e Deionized water

» Beakers

e Heating plate with magnetic stirrer
o Graduated cylinders

e pH meter

Procedure:

e Scouring of Wool: The wool fibers are first scoured by washing with a mild detergent in warm
water to remove any impurities. Rinse thoroughly with deionized water.

e Mordanting:

o Prepare a mordant bath by dissolving the metal salt (e.g., 3-4% of the weight of the fiber)
in water.
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o Immerse the wet, scoured wool in the mordant bath.

o Slowly heat the bath to a boil and maintain for approximately one hour, stirring
occasionally.

o Allow the bath to cool, and then remove the wool. Rinse with water.
e Dyeing:

o Prepare the dyebath by dissolving Mordant Black PV (e.g., 1-2% of the weight of the
fiber) in water.

o Acidify the dyebath to a pH of 4.5-5.5 with acetic acid.
o Introduce the mordanted wool into the dyebath.

o Slowly raise the temperature to a boil and maintain for one hour, ensuring the wool is fully
submerged and agitated gently.

o After one hour, allow the dyebath to cool.
e Rinsing and Drying:

o Remove the dyed wool from the bath and rinse with warm water, followed by a cold water
rinse, until the rinse water is clear.

o Squeeze out excess water and allow the wool to air dry.

Protocol for Complexometric Titration of Metal lons

This protocol describes the use of a mordant dye indicator, such as Eriochrome Black T (a
close analog of Mordant Black PV), for the determination of water hardness (total Ca2* and
Mg?* concentration) by titration with EDTA.

Materials:
o Water sample

o Ethylenediaminetetraacetic acid (EDTA) standard solution (0.01 M)
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» Buffer solution (Ammonia-Ammonium Chloride, pH 10)
e Eriochrome Black T indicator solution

e Burette

o Erlenmeyer flask

o Pipettes

o Graduated cylinders

Procedure:

o Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into an
Erlenmeyer flask.

o Buffering: Add 1-2 mL of the pH 10 buffer solution to the water sample to maintain a constant
pH.

« Indicator Addition: Add 2-3 drops of the Eriochrome Black T indicator solution. The solution
will turn a wine-red color in the presence of Ca2* and Mg2* ions.

e Titration:
o Fill the burette with the 0.01 M EDTA standard solution and record the initial volume.
o Titrate the water sample with the EDTA solution while constantly swirling the flask.
o The endpoint is reached when the solution color changes from wine-red to a distinct blue.

e Calculation: Record the final volume of EDTA used. The concentration of metal ions in the
sample can be calculated using the stoichiometry of the EDTA-metal ion reaction.

Diagrams
Experimental Workflow for Mordant Dyeing
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Workflow of the Mordant Dyeing Process
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Caption: A simplified workflow of the mordant dyeing process.

Logical Relationship in Complexometric Titration
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Logical Steps in Complexometric Titration
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Caption: The logical progression of a complexometric titration for metal ion determination.

Safety and Handling

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12385984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mordant Black PV should be handled with care in a laboratory setting. It is advisable to use
personal protective equipment, including gloves, safety glasses, and a lab coat. Avoid
inhalation of dust and direct contact with skin and eyes. Store the dye in a cool, dry, and well-
ventilated area away from strong oxidizing agents. For disposal, follow local and national
regulations for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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